Cas no 217466-09-6 (1-Nonanone, 1-(1-hydroxy-3-methyl-2-cyclohexen-1-yl)-)

• Product name: 1-Nonanone, 1-(1-hydroxy-3-methyl-2-cyclohexen-1-yl)-
• CAS No: 217466-09-6
• MF: C₁₆H₂₈O₂
• MW: 252.392325401306
• CID: 1403968

1-Nonanone, 1-(1-hydroxy-3-methyl-2-cyclohexen-1-yl)- Chemical and Physical Properties

Names and Identifiers

• 1-Nonanone, 1-(1-hydroxy-3-methyl-2-cyclohexen-1-yl)-

• Inchi： 1S/C16H28O2/c1-3-4-5-6-7-8-11-15(17)16(18)12-9-10-14(2)13-16/h13,18H,3-12H2,1-2H3
• InChI Key： OOMGQOYHFWSXFN-UHFFFAOYSA-N
• SMILES： C(C1(O)CCCC(C)=C1)(=O)CCCCCCCC

Computed Properties

• Exact Mass: 252.20904

Experimental Properties

• Density: 0.970±0.06 g/cm3(Predicted)
• Boiling Point: 365.7±42.0 °C(Predicted)
• PSA: 37.3
• pka: 12.61±0.40(Predicted)